((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl propyl ammonium phosphate
Overview
Description
((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl propyl ammonium phosphate is a useful research compound. . The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl propyl ammonium phosphate' involves the protection of the hydroxyl groups on the tetrahydrofuran ring, followed by the coupling of the protected tetrahydrofuran derivative with propyl amine and subsequent deprotection of the hydroxyl groups. The resulting compound is then reacted with phosphoric acid to form the final product.", "Starting Materials": [ "D-ribose", "6-chloropurine", "propyl amine", "phosphoric acid" ], "Reaction": [ "Protection of the hydroxyl groups on D-ribose with TBDMS chloride and imidazole to form TBDMS-D-ribose", "Coupling of TBDMS-D-ribose with 6-chloropurine using Pd(PPh3)4 and K2CO3 to form the protected tetrahydrofuran derivative", "Deprotection of the TBDMS groups using TBAF to form the tetrahydrofuran derivative", "Reaction of the tetrahydrofuran derivative with propyl amine using EDCI and HOBt to form the propyl ammonium derivative", "Reaction of the propyl ammonium derivative with phosphoric acid to form the final product" ] } | |
CAS No. |
75203-45-1 |
InChI Key |
QAPQFNLZAWUBQX-CLCXSDRSNA-N |
Origin of Product |
United States |
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